Cas no 2228529-02-8 (methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate
• CAS No: 2228529-02-8
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 6109610
• PubChem ID: 165966630
• Update Time: 2025-05-20

methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate
• EN300-1821649
• 2228529-02-8

• Inchi： 1S/C10H10FNO5/c1-17-10(14)5-9(13)6-2-3-7(11)8(4-6)12(15)16/h2-4,9,13H,5H2,1H3
• InChI Key： KHGMBJARFIVNJD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CC(=O)OC)O

Computed Properties

• Exact Mass: 243.05430058g/mol
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate

Methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate, also identified by the CAS number 2228529-02-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science.

The synthesis of methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity levels.

Structurally, this compound features a methyl ester group attached to a hydroxyl-substituted propanoate moiety, which is further connected to a fluorinated nitrobenzene ring. The presence of both fluorine and nitro groups imparts unique electronic properties to the molecule, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in developing novel anti-tumor agents, where its ability to modulate specific cellular pathways has shown promise.

In addition to its role in drug development, this compound has been investigated for its application in agrochemicals. Its interaction with various enzymes and receptors suggests potential use as a herbicide or fungicide component.

From an environmental standpoint, understanding the degradation pathways of methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate is crucial for assessing its ecological impact. Recent research indicates that under certain conditions, the compound undergoes rapid hydrolysis, reducing its persistence in the environment.

The stability and reactivity of methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate are influenced by its substituent groups. The nitro group enhances electrophilic substitution reactivity, while the fluorine atom contributes to steric hindrance and electronic effects.

In conclusion, methyl 3-(4-fluoro-3-nitrophenyl)-3-hydroxypropanoate stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it a valuable tool in modern chemical research.